Cas no 39244-83-2 (4-Amidinophenylacetic acid)
4-Amidinophenylacetic acid structure
Product Name:4-Amidinophenylacetic acid
CAS No:39244-83-2
MF:C9H10N2O2
MW:178.187901973724
MDL:MFCD04114408
CID:54999
PubChem ID:10313357
Update Time:2025-04-18
4-Amidinophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Amidinophenylacetic acid
- 4-(Aminoiminomethyl)benzeneacetic acid
- (4-Carbamimidoylphenyl)acetic acid
- (4-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
- 2-(4-carbamimidoylphenyl)acetic acid
- 2-(4-carbamimidoylphenyl)ethanoic acid
- 4-Amidinophenylessigsaeure
- 4-Amidinophenylessigsaeure-Betain
- (4-Carbamimidoyl-phenyl)-acetic acid
- A824485
- MFCD04114408
- AB18250
- SSGFEOFDJDCDCI-UHFFFAOYSA-N
- FT-0712885
- DTXSID50437988
- AKOS006294400
- 2-(4-carbamimidoylphenyl)aceticAcid
- SCHEMBL6940225
- 39244-83-2
-
- MDL: MFCD04114408
- Inchi: 1S/C9H10N2O2/c10-9(11)7-3-1-6(2-4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
- InChI Key: SSGFEOFDJDCDCI-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(C(=N)N)=CC=1)=O
Computed Properties
- Exact Mass: 178.07400
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.2Ų
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- Density: 1.3
- Boiling Point: 357.4°C at 760 mmHg
- Flash Point: 170°C
- Refractive Index: 1.601
- PSA: 87.17000
- LogP: 1.39780
4-Amidinophenylacetic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
4-Amidinophenylacetic acid Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Amidinophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-1g |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-5g |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 5g |
13483.87CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-500mg |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-250mg |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 250mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-100mg |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 100mg |
1161.82CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0010-50mg |
(4-Carbamimidoyl-phenyl)-acetic acid |
39244-83-2 | 98% | 50mg |
992.21CNY | 2021-05-07 | |
| Alichem | A019116422-1g |
2-(4-Carbamimidoylphenyl)acetic acid |
39244-83-2 | 97% | 1g |
$870.45 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0990088-5g |
2-(4-Carbamimidoylphenyl)acetic acid |
39244-83-2 | 95% | 5g |
$1200 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536078-50mg |
2-(4-Carbamimidoylphenyl)acetic acid |
39244-83-2 | 98% | 50mg |
¥1488.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536078-100mg |
2-(4-Carbamimidoylphenyl)acetic acid |
39244-83-2 | 98% | 100mg |
¥1509.00 | 2024-05-15 |
4-Amidinophenylacetic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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